Cas no 58016-29-8 (3-Hydroxy-5-pentylcyclohex-2-enone)

• Product Name: 3-Hydroxy-5-pentylcyclohex-2-enone
• CAS No: 58016-29-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD23135539
• CID: 1040770
• PubChem ID: 21304083
• Update Time: 2025-04-20

3-Hydroxy-5-pentylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-pentylcyclohex-2-enone
• 3-hydroxy-5-pentylcyclohex-2-en-1-one
• 3-Hydroxy-5-n-pentyl-2-cyclohexen-1-on
• 5-n-Amylcyclohex-2-en-3-ol-1-on
• AK103472
• ANW-64764
• CTK8C0496
• KB-236316
• Y10179
• 3 - Hydroxy - 5 - n - pentyl - 2 - cyclohexen - 1 - on
• MFCD23135539
• DB-331325
• DTXSID60612163
• AKOS016005182
• CS-0061491
• 58016-29-8
• AS-69648

• MDL： MFCD23135539
• Inchi： 1S/C11H18O2/c1-2-3-4-5-9-6-10(12)8-11(13)7-9/h8-9,12H,2-7H2,1H3
• InChI Key： CBHXMWWKQZREOA-UHFFFAOYSA-N
• SMILES： OC1=CC(CC(C1)CCCCC)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų